Cas no 2171865-75-9 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid
• CAS No: 2171865-75-9
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6368968
• PubChem ID: 165548680
• Update Time: 2025-05-20

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]ethoxy}propanoic acid
• EN300-1520884
• 2171865-75-9

• Inchi： 1S/C24H28N2O6/c1-16(23(29)25-11-13-31-12-10-22(27)28)14-26-24(30)32-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： PLCJGEWGSRMKKN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NCCOCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid

Recent Advances in the Study of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid (CAS: 2171865-75-9)

The compound 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid (CAS: 2171865-75-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and a unique propanoic acid derivative structure, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis optimization, stability under various conditions, and its role in facilitating the development of novel therapeutic agents.

One of the key areas of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide chain assembly. Researchers have demonstrated that 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid can serve as an effective linker or spacer molecule, enhancing the efficiency and yield of peptide synthesis. Its unique structure allows for improved solubility and reduced steric hindrance, which are critical factors in the synthesis of complex peptides.

In addition to its applications in peptide synthesis, recent studies have explored the potential of this compound in drug delivery systems. The propanoic acid moiety provides a functional handle for conjugation with various drug molecules, enabling the development of targeted delivery systems. For instance, researchers have successfully conjugated this compound with anticancer agents, resulting in improved solubility and bioavailability of the drugs. Preliminary in vitro studies have shown promising results, with enhanced cellular uptake and reduced off-target effects.

Another significant advancement is the investigation of the compound's stability under physiological conditions. Stability studies have revealed that the Fmoc-protected amino acid derivative remains intact under a wide range of pH levels and temperatures, making it a reliable candidate for pharmaceutical applications. Furthermore, its degradation products have been characterized, ensuring that they do not pose any toxicity concerns. These findings are crucial for the compound's potential use in clinical settings.

Recent publications have also highlighted the role of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid in the development of bioactive scaffolds. By incorporating this molecule into larger frameworks, researchers have created novel materials with applications in tissue engineering and regenerative medicine. The compound's ability to form stable hydrogels under physiological conditions has been particularly noteworthy, offering new avenues for wound healing and controlled drug release.

In conclusion, the compound 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethoxy}propanoic acid (CAS: 2171865-75-9) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and bioactive material development underscore its potential to address current challenges in the field. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in therapeutic and diagnostic applications.